4-(methoxymethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride

• IUPAC Name: 4-(methoxymethyl)-1-pyrrolidin-3-yltriazole;hydrochloride
• InChI: InChI=1S/C8H14N4O.ClH/c1-13-6-7-5-12(11-10-7)8-2-3-9-4-8;/h5,8-9H,2-4,6H2,1H3;1H
• InChI Key: KWKQSDUNMHJEDT-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CN(N=N1)C2CCNC2.Cl
• Molecular Formula: C8H15ClN4O
• Molecular Weight: 218.68 g/mol
• CAS No.: 2034621-15-1

Description

4-(Methoxymethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride is a heterocyclic compound featuring a triazole core substituted with a pyrrolidin-3-yl group at position 1 and a methoxymethyl group at position 2. Its hydrochloride salt form enhances solubility and stability, addressing the hygroscopic challenges observed in mesylate salts of similar compounds . The synthesis of this compound likely employs copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a robust method for regioselective 1,2,3-triazole formation under "click chemistry" conditions .

Biological Activity

4-(Methoxymethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride is a compound that belongs to the class of 1,2,3-triazoles, which have garnered significant interest in medicinal chemistry due to their diverse biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

• Molecular Formula : C8H14N4O
• Molecular Weight : 182.22 g/mol
• CAS Number : 2034621-14-0
• Structure : The compound features a triazole ring and a pyrrolidine moiety, which are crucial for its biological activity.

Anticancer Properties

Research indicates that 1,2,3-triazole-containing compounds exhibit promising anticancer activity. These compounds can interfere with various cellular processes involved in tumor growth and metastasis. For example, a study highlighted that triazole hybrids demonstrated cytotoxic effects against multiple cancer cell lines by inducing apoptosis and inhibiting cell proliferation .

Antimicrobial Activity

The antimicrobial properties of triazole derivatives have been extensively studied. Compounds similar to 4-(methoxymethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride have shown efficacy against various bacterial and fungal strains. Their mechanism often involves disrupting microbial cell membranes or inhibiting essential enzymes .

Neuroprotective Effects

Emerging evidence suggests that triazole derivatives may possess neuroprotective properties. They could potentially mitigate neurodegenerative processes by modulating neurotransmitter systems or reducing oxidative stress . This aspect is particularly relevant in the context of diseases such as Alzheimer's and Parkinson's.

The biological activity of 4-(methoxymethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride can be attributed to several mechanisms:

• Enzyme Inhibition : Triazoles often act as inhibitors of key enzymes involved in cellular metabolism and signaling pathways.
• Receptor Modulation : These compounds may interact with various receptors (e.g., G protein-coupled receptors) influencing downstream signaling cascades .
• DNA Interaction : Some triazole derivatives have been shown to bind to DNA or RNA, interfering with nucleic acid synthesis and function.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	References
Anticancer	Induction of apoptosis in cancer cells
Antimicrobial	Inhibition of bacterial growth
Neuroprotective	Reduction of oxidative stress

Case Study: Anticancer Activity

In a recent study, a series of 1,2,3-triazole derivatives were synthesized and evaluated for their anticancer properties against various human cancer cell lines. The results indicated that compounds bearing the pyrrolidine structure exhibited enhanced cytotoxicity compared to their non-pyrrolidine counterparts. This suggests that the specific structural features of 4-(methoxymethyl)-1-(pyrrolidin-3-yl)-1H-1,2,3-triazole hydrochloride may contribute significantly to its biological effects .

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The pharmacological and physicochemical properties of triazole derivatives are heavily influenced by substituents. Below is a comparative analysis of key analogs:

Compound	Substituents	Salt Form	Key Properties
Target Compound (This Article)	1-(Pyrrolidin-3-yl), 4-(Methoxymethyl)	Hydrochloride	Enhanced solubility due to hydrochloride salt; moderate polarity
1-(1-(4-Fluorobenzyl)pyrrolidin-3-yl)-4-(2-(3,4-dichlorobenzyloxy)phenyl)triazole	1-(4-Fluorobenzyl-pyrrolidin-3-yl), 4-(3,4-dichlorobenzyloxy-phenyl)	Not specified	Bulky substituents may improve target binding but reduce solubility
4-(1-(4-Chloronaphthalen-1-yloxy)ethyl)-1-(4-chlorophenyl)triazole (S8000011)	4-(Chloronaphthalenyloxy-ethyl), 1-(4-chlorophenyl)	Not specified	High binding energy (-12.19 kcal/mol) to IMPDH; hydrophobic substituents
1-(Pyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid hydrochloride	1-(Pyrrolidin-3-yl), 4-carboxylic acid	Hydrochloride	Carboxylic acid group increases polarity and potential for hydrogen bonding

Key Observations :

• Hydrochloride salts (e.g., target compound, ) improve solubility compared to mesylates or non-salt forms .
• Methoxymethyl substituents balance polarity and lipophilicity, favoring bioavailability, while bulky aryl groups (e.g., 3,4-dichlorobenzyloxy in ) enhance target affinity but may hinder solubility .

Critical Analysis of Substituent Impact

Pyrrolidinyl Group

The pyrrolidin-3-yl group at position 1 is shared with ’s compound. This substituent provides:

• Conformational flexibility for target binding.
• Basicity (pKa ~8–9) for ionic interactions in biological environments .

Methoxymethyl vs. Carboxylic Acid at Position 4

• Methoxymethyl : Introduces moderate polarity (logP ~1–2) and metabolic stability via ether linkage .
• Carboxylic Acid : Increases hydrophilicity (logP <0) but may limit blood-brain barrier penetration .